molecular formula C14H14N2O3 B6389143 2-Amino-5-(3-ethoxyphenyl)pyridine-3-carboxylic acid CAS No. 1261931-07-0

2-Amino-5-(3-ethoxyphenyl)pyridine-3-carboxylic acid

Cat. No.: B6389143
CAS No.: 1261931-07-0
M. Wt: 258.27 g/mol
InChI Key: ZLILJZLAODQYOS-UHFFFAOYSA-N
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Description

2-Amino-5-(3-ethoxyphenyl)pyridine-3-carboxylic acid is a heterocyclic aromatic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a pyridine ring substituted with an amino group, an ethoxyphenyl group, and a carboxylic acid group, making it a versatile molecule for synthetic and research purposes.

Properties

IUPAC Name

2-amino-5-(3-ethoxyphenyl)pyridine-3-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14N2O3/c1-2-19-11-5-3-4-9(6-11)10-7-12(14(17)18)13(15)16-8-10/h3-8H,2H2,1H3,(H2,15,16)(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZLILJZLAODQYOS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC(=C1)C2=CC(=C(N=C2)N)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90687501
Record name 2-Amino-5-(3-ethoxyphenyl)pyridine-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90687501
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

258.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1261931-07-0
Record name 2-Amino-5-(3-ethoxyphenyl)pyridine-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90687501
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-5-(3-ethoxyphenyl)pyridine-3-carboxylic acid typically involves multi-step organic reactions. One common method includes the reaction of 3-ethoxybenzaldehyde with malononitrile to form 3-ethoxyphenylacrylonitrile. This intermediate is then subjected to cyclization with ammonium acetate to yield 2-amino-5-(3-ethoxyphenyl)pyridine. Finally, the nitrile group is hydrolyzed to form the carboxylic acid .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-(3-ethoxyphenyl)pyridine-3-carboxylic acid can undergo various chemical reactions, including:

    Oxidation: The amino group can be oxidized to form nitro derivatives.

    Reduction: The carboxylic acid group can be reduced to form alcohol derivatives.

    Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

    Substitution: Nucleophiles like amines, thiols, and halides can be used under basic or acidic conditions to achieve substitution reactions.

Major Products Formed

    Oxidation: Nitro derivatives of the compound.

    Reduction: Alcohol derivatives.

    Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Amino-5-(3-ethoxyphenyl)pyridine-3-carboxylic acid has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-Amino-5-(3-ethoxyphenyl)pyridine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The amino and carboxylic acid groups allow it to form hydrogen bonds and ionic interactions with proteins and enzymes, potentially inhibiting their activity. The ethoxyphenyl group may enhance its binding affinity and specificity towards certain targets .

Comparison with Similar Compounds

Similar Compounds

    2-Amino-3-(3-ethoxyphenyl)pyridine: Lacks the carboxylic acid group, making it less versatile in certain reactions.

    5-(3-Ethoxyphenyl)pyridine-3-carboxylic acid: Lacks the amino group, reducing its potential for forming hydrogen bonds and ionic interactions.

    2-Amino-5-phenylpyridine-3-carboxylic acid: Lacks the ethoxy group, which may affect its binding affinity and specificity.

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